Cas no 84414-09-5 (11-Desoxyprostacyclin)

11-Desoxyprostacyclin structure
11-Desoxyprostacyclin structure
Product name:11-Desoxyprostacyclin
CAS No:84414-09-5
MF:C20H32O4
MW:336.465686798096
CID:724868
PubChem ID:44144538

11-Desoxyprostacyclin Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-[(4R,6aR)-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid
    • 11-desoxyprostacyclin
    • 11-Deoxyprostacyclin
    • Prosta-5,13-dien-1-oic acid, 6,9-epoxy-15-hydroxy-, (5Z,9alpha,13E,15S)-(+-)-
    • 84414-09-5
    • 11-Desoxyprostacyclin
    • Inchi: 1S/C20H32O4/c1-2-3-4-7-16(21)12-10-15-11-13-19-18(15)14-17(24-19)8-5-6-9-20(22)23/h8,10,12,15-16,18-19,21H,2-7,9,11,13-14H2,1H3,(H,22,23)/b12-10+,17-8-/t15-,16-,18?,19+/m0/s1
    • InChI Key: NSDXRLMONNTWOZ-NWEXXZBNSA-N
    • SMILES: O1/C(=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])/C([H])([H])C2([H])[C@@]([H])(/C(/[H])=C(\[H])/[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H])C([H])([H])C([H])([H])[C@@]12[H]

Computed Properties

  • Exact Mass: 336.23005950g/mol
  • Monoisotopic Mass: 336.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 66.8

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